Cas no 1806298-88-3 (2-(Difluoromethoxy)-6-methylbenzo[d]oxazole)
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole
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- Inchi: 1S/C9H7F2NO2/c1-5-2-3-6-7(4-5)13-9(12-6)14-8(10)11/h2-4,8H,1H3
- InChI Key: RPIIBSFOSNRVAF-UHFFFAOYSA-N
- SMILES: FC(OC1=NC2C=CC(C)=CC=2O1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- XLogP3: 3.4
- Topological Polar Surface Area: 35.3
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000995-250mg |
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole |
1806298-88-3 | 98% | 250mg |
$5,289.79 | 2022-03-31 | |
| Alichem | A081000995-500mg |
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole |
1806298-88-3 | 98% | 500mg |
$7,845.57 | 2022-03-31 | |
| Alichem | A081000995-1g |
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole |
1806298-88-3 | 98% | 1g |
$13,235.06 | 2022-03-31 |
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole
Research Brief on 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole (CAS: 1806298-88-3) in Chemical Biology and Pharmaceutical Applications
2-(Difluoromethoxy)-6-methylbenzo[d]oxazole (CAS: 1806298-88-3) is a heterocyclic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzoxazole class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a difluoromethoxy group at the 2-position and a methyl group at the 6-position enhances its metabolic stability and bioavailability, making it a promising candidate for drug development.
Recent studies have focused on the synthesis and biological evaluation of 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole. A 2023 publication in the Journal of Medicinal Chemistry reported its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The compound demonstrated significant COX-2 inhibition with an IC50 value of 0.8 μM, while showing minimal activity against COX-1, suggesting a favorable safety profile for anti-inflammatory applications. Molecular docking studies revealed that the difluoromethoxy group forms critical hydrogen bonds with the COX-2 active site, explaining its selectivity.
In oncology research, 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole has shown promise as a modulator of the PI3K/AKT/mTOR pathway. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its ability to induce apoptosis in triple-negative breast cancer cells (MDA-MB-231) at low micromolar concentrations. The compound's mechanism involves downregulation of phosphorylated AKT and mTOR, key signaling molecules in cancer cell survival. Notably, it exhibited synergistic effects when combined with standard chemotherapeutic agents like paclitaxel.
The compound's pharmacokinetic properties have been investigated in rodent models. A 2024 ADME (Absorption, Distribution, Metabolism, and Excretion) study reported good oral bioavailability (62%) and a plasma half-life of 4.2 hours in rats. The difluoromethoxy group contributes to metabolic stability by resisting oxidative degradation, while the methyl group at the 6-position prevents rapid glucuronidation. These characteristics make it suitable for further development as an oral therapeutic agent.
Current challenges in the development of 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole include optimizing its synthetic route for large-scale production and addressing potential off-target effects. Recent advances in flow chemistry have improved the yield of the key intermediate (1806298-88-3) to 78%, as reported in a 2024 Organic Process Research & Development paper. Structure-activity relationship (SAR) studies are ongoing to refine its selectivity and potency across different therapeutic targets.
In conclusion, 2-(Difluoromethoxy)-6-methylbenzo[d]oxazole represents a versatile scaffold with multiple therapeutic applications. Its unique chemical features, including the CAS-registered intermediate 1806298-88-3, provide a foundation for developing novel anti-inflammatory and anticancer agents. Future research directions include clinical translation of lead compounds and exploration of its potential in neurodegenerative diseases, where benzoxazole derivatives have shown neuroprotective effects.
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